2-Cyano-N-(2,2,2-trifluoroethyl)-acetamide

Specification

• Molecular Formula: C5H5F3N2O
• Molecular Weight: 166.10 g/mol
• IUPAC Name: 2-cyano-N-(2,2,2-trifluoroethyl)acetamide
• Standard InChI: InChI=1S/C5H5F3N2O/c6-5(7,8)3-10-4(11)1-2-9/h1,3H2,(H,10,11)
• Standard InChI Key: JXHQVIBWTQQOKU-UHFFFAOYSA-N
• SMILES: C(C#N)C(=O)NCC(F)(F)F
• Canonical SMILES: C(C#N)C(=O)NCC(F)(F)F

Introduction

2-Cyano-N-(2,2,2-trifluoroethyl)-acetamide is a synthetic organic compound with the molecular formula C₅H₅F₃N₂O. It is characterized by its unique structure, which includes a cyano group and a trifluoroethyl moiety attached to an acetamide backbone. This compound is identified by the CAS number 566926-30-5 and has a molecular weight of approximately 166.10 g/mol.

Chemical Data Table

Property	Value
CAS Number	566926-30-5
Molecular Formula	C₅H₅F₃N₂O
Molecular Weight	166.10 g/mol
Exact Mass	166.03500 g/mol
PSA	52.89000 Ų
LogP	0.96948

Synthesis and Preparation

The synthesis of 2-Cyano-N-(2,2,2-trifluoroethyl)-acetamide typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not detailed in available literature, similar compounds often require careful control of reaction conditions, including temperature, solvents, and catalysts, to optimize yields and purity.

Safety and Handling

The safety and handling of 2-Cyano-N-(2,2,2-trifluoroethyl)-acetamide are crucial due to its chemical nature. It is classified with hazard statements such as H302 (harmful if swallowed), H315 (causes skin irritation), and H319 (causes serious eye irritation). Proper precautions, including protective clothing and equipment, are recommended when handling this compound.

Safety Information Table

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation